Cas no 1349708-96-8 (3-bromo-2,6-difluorobenzenethiol)
1349708-96-8 structure
Product Name:3-bromo-2,6-difluorobenzenethiol
CAS No:1349708-96-8
MF:C6H3BrF2S
MW:225.053826570511
CID:1016506
PubChem ID:56604703
Update Time:2025-04-20
3-bromo-2,6-difluorobenzenethiol Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2,6-difluorobenzenethiol
- SCHEMBL13429847
- 1349708-96-8
-
- MDL： MFCD20233340
- Inchi： 1S/C6H3BrF2S/c7-3-1-2-4(8)6(10)5(3)9/h1-2,10H
- InChI Key： CVDCZAPKSXXRGU-UHFFFAOYSA-N
- SMILES： BrC1=CC=C(C(=C1F)S)F
Computed Properties
- Exact Mass: 223.91069g/mol
- Monoisotopic Mass: 223.91069g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 1Ų
3-bromo-2,6-difluorobenzenethiol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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